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Compound of Interest

Compound Name: ICBA

Cat. No.: B8249526

CAS Number: 1207461-57-1

Chemical Name: 1',1",4',4"-Tetrahydro-di[1][2]methanonaphthaleno[1,2:2",3",56,60:2",3"][3]
[4]fullerene-C60

Synonyms: ICBA, IC60BA, Indene-C60 Bisadduct

This technical guide provides a comprehensive overview of the fullerene derivative Indene-C60
Bisadduct (ICBA), a critical material in the field of organic electronics. Tailored for researchers,
scientists, and professionals in drug development and materials science, this document details
the synthesis, properties, and applications of ICBA, with a focus on its role in organic
photovoltaic (OPV) devices.

Core Properties and Specifications

Indene-C60 bisadduct is a soluble derivative of fullerene C60, distinguished by the addition of
two indene groups to the fullerene cage.[5] This modification significantly alters its electronic
properties compared to its precursor, making it an excellent electron acceptor in bulk
heterojunction (BHJ) solar cells.[3][5]

Physicochemical Properties
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Property Value Reference
CAS Number 1207461-57-1 [4]
Molecular Formula C78H16 [4]
Molecular Weight 952.96 g/mol [4]
Appearance Brown to black powder or Dyenamo
crystals

Melting Point >260 °C Dyenamo
Purity >99% (HPLC) [4]

Electronic and Photovoltaic Properties

The primary advantage of ICBA over the more common fullerene derivative,[4][4]-phenyl-C61-
butyric acid methyl ester (PCBM), lies in its higher Lowest Unoccupied Molecular Orbital
(LUMO) energy level.[3] This property allows for a larger open-circuit voltage (Voc) in organic
solar cells, which is a key factor in achieving higher power conversion efficiencies (PCE).[3][5]

Property Value Notes Reference
0.17 eV higher than

LUMO Energy Level -3.74 eV [3]
PCBM

HOMO Energy Level -5.4 eV Dyenamo

Electron Mobility in ) ) ) Evolves during

Varies with processing ) [6]
P3HT blend thermal aging

Synthesis of Indene-C60 Bisadduct (ICBA)

The synthesis of ICBA is achieved through a Diels-Alder cycloaddition reaction between
fullerene (C60) and indene.[1]

Experimental Protocol: Synthesis of ICBA

Materials:
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Fullerene (C60)

Indene

1,2,4-Trichlorobenzene (TCB)

Methanol

Procedure:

In a round-bottom flask, dissolve Fullerene (C60) (e.g., 1.44 g, 2 mmol) and a significant
excess of Indene (e.g., 4.63 g, 40 mmol) in 1,2,4-trichlorobenzene (60 mL).[1]

e Heat the solution to 220 °C and reflux for 12 hours under an inert atmosphere.[1]

 After cooling, precipitate the product by adding the reaction mixture to a large volume of
methanol (400 mL).[1]

e Wash the precipitate thoroughly with methanol to remove unreacted indene and other
impurities.[1]

e The resulting product is a mixture of unreacted C60, indene-C60 monoadduct (ICMA), and
indene-C60 bisadduct (ICBA).

o Purify the ICBA from the mixture using column chromatography.

Application in Organic Photovoltaics

ICBA is most prominently used as an electron acceptor material in the active layer of bulk
heterojunction organic solar cells. It is typically blended with a p-type conjugated polymer
donor, such as poly(3-hexylthiophene) (P3HT).

Photophysical Mechanism in a P3HT:ICBA Solar Cell

The operation of a P3HT:ICBA bulk heterojunction solar cell involves a series of photophysical
steps, from light absorption to charge extraction.
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Caption: Photophysical processes in a P3HT:ICBA solar cell.
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Experimental Protocol: Fabrication of a P3HT:ICBA Solar
Cell

Materials:

e Indium Tin Oxide (ITO) coated glass substrates

o Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate (PEDOT:PSS)
e Poly(3-hexylthiophene) (P3HT)

¢ Indene-C60 Bisadduct (ICBA)

e Chlorobenzene or 1,2-Dichlorobenzene

e Lithium Fluoride (LiF)

e Aluminum (Al)

Procedure:

o Substrate Cleaning: Sequentially clean the ITO-coated glass substrates in an ultrasonic bath
with detergent, deionized water, acetone, and isopropanol. Dry the substrates with a stream
of nitrogen.

e Hole Transport Layer (HTL) Deposition: Spin-coat a layer of PEDOT:PSS onto the ITO
substrate and anneal at approximately 140°C for 10 minutes.

o Active Layer Preparation: Prepare a blend solution of P3HT and ICBA (typically a 1:1 weight
ratio) in chlorobenzene or 1,2-dichlorobenzene. The concentration is typically around 20-40
mg/mL total solids. Stir the solution overnight, gently heated, in an inert atmosphere.

» Active Layer Deposition: Spin-coat the P3HT:ICBA blend solution onto the PEDOT:PSS layer
in an inert atmosphere (e.g., a glovebox). The thickness of the active layer is controlled by
the spin speed and solution concentration.

o Active Layer Annealing: Anneal the substrate with the active layer at a specific temperature
(e.g., 150°C) for a set time (e.g., 10 minutes) to optimize the morphology of the bulk
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heterojunction.

o Cathode Deposition: Thermally evaporate a thin layer of LiF (as an electron transport layer)
followed by a thicker layer of Aluminum (as the cathode) onto the active layer through a
shadow mask to define the device area.

Quantitative Performance Data

The performance of organic solar cells is highly dependent on the specific donor polymer used
in conjunction with ICBA, as well as the device architecture and fabrication conditions.

Photovoltaic Performance of ICBA with Various Donor

Polymers
Donor Jsc
Voc (V) FF (%) PCE (%) Reference
Polymer (mA/cm?)
P3HT 0.84 9.7 67 5.44 [3]
PTB7 0.75 14.77 52 5.83 [2]
Lower than Lower than
PBDTTT-EFT  ~1.0 5.86 [7]
PCBM PCBM

Note: Voc = Open-circuit voltage, Jsc = Short-circuit current density, FF = Fill factor, PCE =
Power conversion efficiency.

Solubility of ICBA

While precise quantitative solubility data is not always readily available in the literature, ICBA is
known to have good solubility in common organic solvents used for OPV fabrication.

Solvent Solubility Reference
Chloroform >90 mg/mL [3]
1,2-Dichlorobenzene Good [8]
1,4-Dichlorobenzene Soluble 9]
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Experimental Workflow and Logic

The development and optimization of ICBA-based organic solar cells follow a logical workflow.
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(Column Chromatography)
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(NMR, HPLC, Mass Spec)
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/

Device Testing & Analysis\
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Caption: Experimental workflow for ICBA-based solar cells.

Conclusion

Indene-C60 Bisadduct (ICBA) is a valuable electron acceptor material for high-performance
organic solar cells. Its key advantage is a higher LUMO energy level compared to PCBM,
which directly translates to a higher open-circuit voltage and the potential for greater power
conversion efficiencies. The synthesis and device fabrication protocols outlined in this guide
provide a foundation for researchers to explore and optimize ICBA-based organic photovoltaic
devices. Further research into new donor polymers compatible with ICBA and fine-tuning of the
bulk heterojunction morphology will continue to advance the efficiency and stability of organic
solar cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Indene-C60 Bisadduct
(ICBA)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8249526#cas-number-1207461-57-1-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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